(5-Tert-butyl-2-p-tolyl-2h-pyrazol-3-yl)-methanol

• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• IUPAC Name: [5-tert-butyl-2-(4-methylphenyl)pyrazol-3-yl]methanol
• InChI: InChI=1S/C15H20N2O/c1-11-5-7-12(8-6-11)17-13(10-18)9-14(16-17)15(2,3)4/h5-9,18H,10H2,1-4H3
• InChI Key: NEQJOVOIBXONPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=N2)C(C)(C)C)CO

Description

(5-Tert-butyl-2-p-tolyl-2h-pyrazol-3-yl)-methanol is a useful research compound. Its molecular formula is C15H20N2O and its molecular weight is 244.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an oven dried round bottom flask containing 5-tert-Butyl-2-p-tolyl-2H-pyrazole-3-carboxylic acid ethyl ester (0.64 g, 2.2 mmol) was added anhydrous THF (20 mL) followed by the drop wise addition of DIBAL-H (0.96 mL, 4.9 mmol) under nitrogen. After stirring at room temperature for 30 minutes the reaction was diluted with 100 mL diethyl ether and quenched with 5 mL Methanol stirring for an additional 30 minutes at room temperature. The resulting slurry was treated with 5 g MgSO4 and filtered through a pad of diatomaceous earth. The filter cake was washed with 3×75 mL portions of ether and the combined filtrates concentrated under vacuo to afford the desired alcohol as a clear oil (0.515 g, 96%). No further purification was necessary. Expected mass=244. Observed mass=245.